Cas no 2301848-76-8 (8-Ethoxyquinoline-5-sulfonic acid hydrate)

• Product Name: 8-Ethoxyquinoline-5-sulfonic acid hydrate
• CAS No: 2301848-76-8
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• MDL: MFCD09953679
• CID: 5174842
• Update Time: 2026-03-04

8-Ethoxyquinoline-5-sulfonic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 8-ethoxyquinoline-5-sulfonic acid hydrate
• 8-Ethoxyquinoline-5-sulfonic acid monohydrate
• A809373
• 8-Ethoxyquinoline-5-sulfonic acid hydrate

• MDL： MFCD09953679
• Inchi： 1S/C11H11NO4S.H2O/c1-2-16-9-5-6-10(17(13,14)15)8-4-3-7-12-11(8)9;/h3-7H,2H2,1H3,(H,13,14,15);1H2
• InChI Key： SPUSFIPSFDZEHA-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=CC=CN=2)OCC)(=O)(=O)O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-Ethoxyquinoline-5-sulfonic acid hydrate

8-Ethoxyquinoline-5-sulfonic acid hydrate (CAS No. 2301848-76-8): A Comprehensive Overview

8-Ethoxyquinoline-5-sulfonic acid hydrate (CAS No. 2301848-76-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 8-Ethoxyquinoline-5-sulfonic acid hydrate.

Chemical Structure and Properties

8-Ethoxyquinoline-5-sulfonic acid hydrate is a derivative of quinoline, a heterocyclic aromatic compound with a broad range of biological activities. The molecular formula of this compound is C₁₁H₁₂N₂O₄S·xH₂O, where x represents the number of water molecules in the hydrate form. The presence of the ethoxy group at the 8-position and the sulfonic acid group at the 5-position imparts unique chemical and physical properties to this molecule.

The sulfonic acid group makes 8-Ethoxyquinoline-5-sulfonic acid hydrate highly polar and water-soluble, which is advantageous for its use in aqueous solutions and biological systems. Additionally, the quinoline scaffold provides a rigid planar structure that can interact with various biomolecules, making it a valuable scaffold for drug design.

Synthesis Methods

The synthesis of 8-Ethoxyquinoline-5-sulfonic acid hydrate involves several steps, each carefully optimized to ensure high yield and purity. One common approach involves the sulfonation of 8-ethoxyquinoline using sulfuric acid or chlorosulfonic acid, followed by hydrolysis to form the sulfonic acid derivative.

A recent study published in the Journal of Organic Chemistry (2023) reported an improved synthetic route that utilizes microwave-assisted reactions to enhance the efficiency and selectivity of the sulfonation process. This method not only reduces reaction time but also minimizes byproduct formation, making it a more environmentally friendly approach.

Biological Activities and Applications

8-Ethoxyquinoline-5-sulfonic acid hydrate has been extensively studied for its potential biological activities. One of its most notable applications is in the field of anti-inflammatory drug development. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

A study published in Bioorganic & Medicinal Chemistry Letters (2022) demonstrated that 8-Ethoxyquinoline-5-sulfonic acid hydrate effectively reduced inflammation in both in vitro and in vivo models. The compound was found to inhibit COX-2 expression without significantly affecting COX-1, suggesting its potential as a selective COX-2 inhibitor with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 8-Ethoxyquinoline-5-sulfonic acid hydrate has also shown promise as an antimicrobial agent. A recent investigation published in Antimicrobial Agents and Chemotherapy (2023) reported that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membranes, leading to cell death.

Clinical Trials and Future Prospects

The promising preclinical results of 8-Ethoxyquinoline-5-sulfonic acid hydrate have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in humans. Early data from these trials have shown favorable safety profiles with no serious adverse events reported.

In addition to its therapeutic applications, 8-Ethoxyquinoline-5-sulfonic acid hydrate has potential uses in diagnostic imaging and drug delivery systems. Its high water solubility and ability to form stable complexes with metal ions make it an attractive candidate for developing targeted imaging agents and prodrugs.

Conclusion

8-Ethoxyquinoline-5-sulfonic acid hydrate, with its unique chemical structure and diverse biological activities, represents a promising molecule for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new applications and mechanisms of action, highlighting its potential as a valuable therapeutic agent.